Cas no 916806-95-6 ([1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-)

• Product Name: [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-
• CAS No: 916806-95-6
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• CID: 3170297
• PubChem ID: 46315191
• Update Time: 2025-10-30

[1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-
• 2-(Trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• 2-(trifluoromethyl)biphenyl-4-carboxylic acid
• 2-(Trifluoromethyl)-4-biphenylcarboxylic acid
• SCHEMBL402398
• 916806-95-6
• 2-Trifluoromethyl-biphenyl-4-carboxylic acid
• A1-79281

• Inchi： 1S/C14H9F3O2/c15-14(16,17)12-8-10(13(18)19)6-7-11(12)9-4-2-1-3-5-9/h1-8H,(H,18,19)
• InChI Key： TYJVZKADZOHYAB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 266.05546401Da
• Monoisotopic Mass: 266.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)-

Recent Advances in the Study of [1,1'-BIPHENYL]-4-CARBOXYLIC ACID, 2-(TRIFLUOROMETHYL)- (CAS: 916806-95-6)

The compound [1,1'-Biphenyl]-4-carboxylic acid, 2-(trifluoromethyl)- (CAS: 916806-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its biphenyl core and trifluoromethyl substitution, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of small-molecule inhibitors targeting key biological pathways.

One of the most notable applications of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have utilized the biphenyl carboxylic acid scaffold to design potent and selective inhibitors, leveraging the electron-withdrawing effects of the trifluoromethyl group to enhance binding affinity and metabolic stability. Recent publications highlight its incorporation into novel compounds showing promising activity against specific kinase targets, such as EGFR and VEGFR.

In addition to its use in kinase inhibition, [1,1'-Biphenyl]-4-carboxylic acid, 2-(trifluoromethyl)- has been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are notoriously challenging targets due to their large and often flat binding surfaces. However, the rigid biphenyl framework of this compound, combined with the strategic placement of the trifluoromethyl group, has enabled researchers to develop small molecules capable of disrupting these interactions. A 2023 study demonstrated its efficacy in inhibiting the interaction between MDM2 and p53, a critical pathway in cancer therapeutics.

The synthetic accessibility of this compound has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have streamlined its production, enabling scalable synthesis for preclinical and clinical studies. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its derivatives for improved pharmacokinetic properties.

Despite these advancements, challenges remain. The trifluoromethyl group, while beneficial for binding affinity, can sometimes lead to issues with solubility and bioavailability. Recent efforts have focused on modifying the biphenyl core or introducing solubilizing groups to address these limitations. For instance, a 2024 study reported the development of water-soluble prodrugs of this compound, significantly enhancing its therapeutic potential.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 2-(trifluoromethyl)- (CAS: 916806-95-6) represents a versatile and valuable scaffold in modern drug discovery. Its applications span kinase inhibition, PPI modulation, and beyond, with ongoing research continually uncovering new opportunities. As synthetic methodologies and computational tools advance, this compound is poised to play an even greater role in the development of next-generation therapeutics.